Cas no 14765-30-1 (2-Sec-Butylcyclohexanone)

• Product Name: 2-Sec-Butylcyclohexanone
• CAS No: 14765-30-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00051454
• CID: 87404
• Update Time: 2026-05-14

2-Sec-Butylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(sec-Butyl)cyclohexanone
• 2-sec-Butylcyclohexanone (mixture of isomers)
• 2-(1-Methylpropyl)cyclohexanone
• 2-butan-2-ylcyclohexan-1-one
• 2-sec-Butylcyclohexanone
• 2-(1-Methylpropyl)cyclohexanone (mixture of isomers)
• FEMA 3261
• FRESKOMENTHE
• FRESCOMENTHE
• 2-CYCLOHEXANONE
• 2-sec-butyl-cyclohexanon
• O-SEC-BUTYLCYCLOHEXANONE
• 2-sec-Butylcyclohexan-1-on
• 2-sec-butylcyclohexan-1-one
• Cyclohexanone, 2-(1-methylpropyl)-
• Cyclohexanone, 2-sec-butyl-
• Butylcyclohexanone, O-sec-
• FEMA No. 3261
• Cyclohexanone, 2-sec-butyl- (7CI,8CI)
• RQXTZKGDMNIWJF-UHFFFAOYSA-N
• 2-sec-butyl cyclohexanone
• NSC21146
• peppermint cyclohexanone
• 2-sec-butyl-cyclohe
• 2-Sec-Butylcyclohexanone

• MDL： MFCD00051454
• Inchi： 1S/C10H18O/c1-3-8(2)9-6-4-5-7-10(9)11/h8-9H,3-7H2,1-2H3
• InChI Key： RQXTZKGDMNIWJF-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 1859137

Computed Properties

• Exact Mass: 154.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless viscous liquid. The woody smell has the aroma of dried mold \ agastache, strong diffusion force, stable property, but a little camphor cool
• Density: 0.912 g/mL at 25 °C(lit.)
• Melting Point: 27.18°C (estimate)
• Boiling Point: 78°C/8mmHg(lit.)
• Flash Point: 181 °F
• Refractive Index: n20/D 1.458(lit.)
• PSA: 17.07000
• LogP: 2.79180
• Solubility: Not determined
• FEMA: 3261 | 2-SEC-BUTYLCYCLOHEXANONE

2-Sec-Butylcyclohexanone Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：GW1804000
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Sec-Butylcyclohexanone

2-Sec-Butylcyclohexanone (CAS 14765-30-1): Properties, Applications, and Market Insights

2-Sec-Butylcyclohexanone (CAS 14765-30-1) is a versatile cyclic ketone with a unique molecular structure that combines a cyclohexanone ring with a sec-butyl substituent. This compound has garnered significant attention in the fragrance and flavor industry due to its distinctive olfactory properties. As a synthetic intermediate, it plays a crucial role in the production of various fine chemicals and specialty materials.

The growing demand for sustainable fragrance ingredients has positioned 2-sec-butylcyclohexanone as a valuable alternative to traditional natural extracts. Recent trends in green chemistry have led to improved synthetic pathways for this compound, reducing environmental impact while maintaining high purity standards. Researchers are particularly interested in its potential as a flavor enhancer and aroma chemical in food and cosmetic applications.

From a chemical perspective, 2-sec-butylcyclohexanone exhibits several interesting characteristics. The compound's boiling point and vapor pressure make it suitable for various industrial processes, while its solubility profile allows for diverse formulation possibilities. These properties contribute to its widespread use in creating complex fragrance compositions and specialty chemical blends.

The global market for 2-sec-butylcyclohexanone has shown steady growth, driven by increasing demand from the personal care industry and household product manufacturers. Industry analysts predict continued expansion as formulators seek novel scent molecules with improved stability and performance characteristics. The compound's compatibility with various delivery systems makes it particularly attractive for modern microencapsulation technologies used in fabric conditioners and air fresheners.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-sec-butylcyclohexanone isomers, leading to better quality control in industrial production. This development addresses one of the most frequently searched questions regarding CAS 14765-30-1 purity standards and isomeric composition analysis. Manufacturers now employ advanced chromatographic techniques to ensure consistent product quality.

In formulation science, 2-sec-butylcyclohexanone demonstrates excellent compatibility with various carrier oils and solvent systems, making it a preferred choice for perfumers and flavorists. Its odor threshold and diffusion properties have been extensively studied, with recent research focusing on its synergistic effects with other aroma chemicals. These findings have direct implications for developing next-generation fragrance accords and flavor profiles.

The compound's stability under various pH conditions and temperature ranges makes it suitable for diverse applications, from household cleaners to luxury perfumes. Formulators appreciate its ability to maintain scent integrity throughout product shelf life, a quality that consumers increasingly demand. This characteristic has become particularly important in the era of e-commerce, where products may experience varying storage conditions during shipping.

From a regulatory standpoint, 2-sec-butylcyclohexanone meets current safety standards for use in consumer products, with comprehensive toxicological data supporting its applications. The compound's environmental fate and biodegradation pathways have been thoroughly investigated, addressing growing consumer concerns about sustainable ingredients. These studies provide valuable information for companies developing eco-friendly formulations.

Innovative applications continue to emerge for CAS 14765-30-1, particularly in the field of functional fragrances that combine aesthetic appeal with practical benefits. Recent patents highlight its use in mood-enhancing compositions and aromatherapy products, tapping into the wellness trend that dominates current consumer markets. Researchers are also exploring its potential in controlled-release systems for long-lasting fragrance delivery.

The synthesis of 2-sec-butylcyclohexanone has evolved significantly, with modern processes emphasizing atom economy and energy efficiency. These improvements address two of the most searched topics in industrial chemistry: green synthesis methods and process optimization. Manufacturers now employ sophisticated catalytic systems to enhance yield and reduce byproduct formation, making production more sustainable and cost-effective.

Quality specifications for 2-sec-butylcyclohexanone typically include parameters such as minimum purity, isomer ratio, and impurity limits. These standards ensure consistent performance across different applications and meet the stringent requirements of global regulatory frameworks. Analytical methods for verifying these specifications have become more accessible, allowing smaller manufacturers to maintain high-quality production standards.

Looking ahead, the future of 2-sec-butylcyclohexanone appears promising, with research focusing on novel derivatives and molecular modifications that could expand its application scope. The compound's fundamental properties continue to inspire innovation in fragrance chemistry, while its established safety profile makes it a reliable choice for product developers. As consumer preferences evolve toward more sophisticated and nuanced scent experiences, this versatile molecule is well-positioned to meet emerging market demands.